1-(But-3-en-1-yloxy)-4-chlorobenzene
Overview
Description
Scientific Research Applications
Regioselective Synthesis in Sigmatropic Rearrangement Studies have shown the use of related compounds in regioselective synthesis processes. For instance, 3-(4-Aryloxybut-2-ynyloxy)[1]benzopyran-2-one underwent sigmatropic rearrangements to produce specific synthesis products, indicating potential applications in targeted organic synthesis (Majumdar & De, 1989).
In Kinetic and Thermodynamic Studies In a study involving the urethane reaction, a related compound, 4-(tetrahydro-pyran-2-yloxy)-butan-1-ol, was used in chlorobenzene. This research provides insights into the reaction kinetics and thermodynamics, suggesting applications of similar compounds in understanding complex chemical reactions (Gong et al., 2014).
Polymerization and High Molecular Weight Poly(p-phenyleneethynylene)s Synthesis Research into alkyne metathesis of dipropynylated benzenes used 4-chlorophenol in a catalyst system, demonstrating its utility in the synthesis of high molecular weight polymers. This indicates potential applications in materials science and polymer chemistry (Kloppenburg et al., 1999).
Vapour-phase Chemistry and Autoxidation Studies Studies on the autoxidation of chlorobenzene, a compound similar to 1-(But-3-en-1-yloxy)-4-chlorobenzene, provided insights into the formation of chlorophenols and phenol. This research is relevant for understanding the chemical behavior of haloarenes under certain conditions (Mulder & Louw, 1986).
Microwave-assisted Headspace Single-drop Microextraction A technique involving microwave radiation was used to extract chlorobenzenes from water samples, indicating the relevance of related compounds in analytical chemistry and environmental studies (Vidal et al., 2007).
Photo-oxidation Studies in Chemical Physics In a study involving the generation of singlet oxygen from poly-(3-hexylthiophene) irradiated in the presence of O2 in chlorobenzene, the behavior of singlet oxygen during photo-oxidation was investigated, relevant for understanding photochemical processes (Chen et al., 2015).
Future Directions
While specific future directions for “1-(But-3-en-1-yloxy)-4-chlorobenzene” are not available, research into similar compounds continues. For example, boronic acid esters and anhydrates are being studied for their potential use as dynamic cross-links in vitrimers . This could potentially open up new avenues for the study and application of “this compound” and similar compounds.
Properties
IUPAC Name |
1-but-3-enoxy-4-chlorobenzene | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11ClO/c1-2-3-8-12-10-6-4-9(11)5-7-10/h2,4-7H,1,3,8H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CQUQTUKNRMFHRT-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCCOC1=CC=C(C=C1)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11ClO | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
182.64 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods I
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Synthesis routes and methods II
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